Cas no 218916-64-4 (3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid)

3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and a hydroxyl substituent on the α-carbon. This compound is valuable in peptide synthesis, where the Boc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild acidic conditions. The presence of the hydroxyl group enhances its utility in constructing modified peptide backbones or as a chiral building block for stereoselective synthesis. Its stability under basic conditions and compatibility with standard coupling reagents make it a practical intermediate for pharmaceutical and biochemical applications. The compound’s well-defined reactivity profile ensures reliable performance in complex synthetic routes.
3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid structure
218916-64-4 structure
Product Name:3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid
CAS No:218916-64-4
MF:C8H15NO5
MW:205.208402872086
MDL:MFCD08275906
CID:243541
PubChem ID:12959850
Update Time:2025-06-08

3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid
    • Boc-3-amino-2-hydroxypropionic acid
    • 3-AMINO-N-BOC-2-HYDROXY-PROPIONIC ACID
    • 3-Amino-N-Boc-2-hydroxypropionicacid
    • Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-
    • Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy- (9CI)
    • Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-
    • SCHEMBL1186668
    • AB93360
    • N-tert-butoxycarbonyl-isoserine
    • Z1269168462
    • AKOS015152168
    • 218916-64-4
    • DTXSID70514043
    • C8H15NO5
    • (S)-3-(Boc-amino)-2-hydroxy-propanoic acid
    • DS-17532
    • 3-tert-butoxycarbonylamino-2-hydroxy-propionic acid
    • DL-3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid
    • 3-[(tert-butoxycarbonyl)amino]-2-hydroxypropanoic acid
    • 3-(BOC-AMINO)-2-HYDROXYPROPANOIC ACID
    • 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxypropanoic acid
    • FT-0691702
    • EN300-177937
    • JJCAYTVAYSGVLA-UHFFFAOYSA-N
    • CS-0154399
    • 2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-(9ci)
    • SY238689
    • FT-0771804
    • Boc-DL-Ise-OH
    • 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-propanoic acid
    • MFCD08275906
    • DB-338793
    • 3-((TERT-BUTOXYCARBONYL)AMINO)-2-HYDROXYPROPANOICACID
    • N-Boc-(S)-Isoserine
    • MDL： MFCD08275906
    • Inchi： 1S/C8H15NO5/c1-8(2,3)14-7(13)9-4-5(10)6(11)12/h5,10H,4H2,1-3H3,(H,9,13)(H,11,12)
    • InChI Key： JJCAYTVAYSGVLA-UHFFFAOYSA-N
    • SMILES： O(C(NCC(C(=O)O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 205.09502258g/mol
  • Monoisotopic Mass: 205.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Dissolution (86 g/l) (25 º C),

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Amadis Chemical Company Limited
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(CAS:218916-64-4)3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid
Order Number:A900807
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:06
Price ($):186.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:218916-64-4)3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid
A900807
Purity:99%
Quantity:25g
Price ($):186.0
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